Cas no 2034555-60-5 (3-(4-tert-butylphenyl)-1-{1-(oxolan-3-yl)piperidin-4-ylmethyl}urea)

• Product Name: 3-(4-tert-butylphenyl)-1-{1-(oxolan-3-yl)piperidin-4-ylmethyl}urea
• CAS No: 2034555-60-5
• MF: C₂₁H₃₃N₃O₂
• MW: 359.505625486374
• CID: 6578557
• PubChem ID: 119104088
• Update Time: 2025-05-21

3-(4-tert-butylphenyl)-1-{1-(oxolan-3-yl)piperidin-4-ylmethyl}urea Chemical and Physical Properties

Names and Identifiers

• 3-(4-tert-butylphenyl)-1-{1-(oxolan-3-yl)piperidin-4-ylmethyl}urea
• 1-(4-tert-butylphenyl)-3-[[1-(oxolan-3-yl)piperidin-4-yl]methyl]urea
• 3-(4-tert-butylphenyl)-1-{[1-(oxolan-3-yl)piperidin-4-yl]methyl}urea
• F6556-3526
• 1-(4-(tert-butyl)phenyl)-3-((1-(tetrahydrofuran-3-yl)piperidin-4-yl)methyl)urea
• 2034555-60-5
• AKOS026697162

• Inchi： 1S/C21H33N3O2/c1-21(2,3)17-4-6-18(7-5-17)23-20(25)22-14-16-8-11-24(12-9-16)19-10-13-26-15-19/h4-7,16,19H,8-15H2,1-3H3,(H2,22,23,25)
• InChI Key： CJVVAFHSLZOQCZ-UHFFFAOYSA-N
• SMILES： O1CCC(C1)N1CCC(CNC(NC2C=CC(=CC=2)C(C)(C)C)=O)CC1

Computed Properties

• Exact Mass: 359.25727730g/mol
• Monoisotopic Mass: 359.25727730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 53.6Ų

Additional information on 3-(4-tert-butylphenyl)-1-{1-(oxolan-3-yl)piperidin-4-ylmethyl}urea

3-(4-Tert-butylphenyl)-1-{1-(oxolan-3-yl)piperidin-4-ylmethyl}urea: A Comprehensive Overview

The compound 3-(4-Tert-butylphenyl)-1-{1-(oxolan-3-yl)piperidin-4-ylmethyl}urea, identified by the CAS number 2034555-60-5, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting specific biological pathways.

The molecular structure of this compound is characterized by a urea group (urea) attached to a piperidine ring (piperidine) and a tert-butylphenyl group (tert-butylphenyl). The presence of the oxolane ring (oxolane) further enhances its structural complexity, contributing to its unique chemical reactivity and biological activity. Researchers have explored its ability to interact with various biomolecules, making it a valuable candidate for drug design.

Recent advancements in computational chemistry have enabled detailed studies of the compound's electronic properties and molecular interactions. For instance, density functional theory (DFT) calculations have provided insights into its electronic structure, revealing potential sites for further functionalization. These findings are particularly relevant for applications in medicinal chemistry, where precise control over molecular interactions is crucial.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of advanced catalysts has significantly improved the yield and purity of the product, making it more accessible for large-scale production. This has opened up new avenues for its application in industries ranging from pharmaceuticals to agrochemicals.

The pharmacological activity of this compound has been extensively studied in vitro and in vivo models. Experimental results indicate that it exhibits potent inhibitory effects on key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, preliminary toxicological studies have demonstrated low toxicity profiles, which are encouraging for its prospective use in clinical settings.

Looking ahead, the compound's versatility in chemical synthesis and its promising biological profile position it as a valuable asset in drug discovery pipelines. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development into clinically relevant therapeutics.

In conclusion, 3-(4-Tert-butylphenyl)-1-{1-(oxolan-3-yl)piperidin-4-ylmethyl}urea represents a significant advancement in organic chemistry with broad implications for drug development. Its unique structure, coupled with cutting-edge research findings, underscores its potential to contribute meaningfully to the field of medicinal chemistry.